Biochemical Potency vs. Small-Molecule Direct Inhibitors
Zolucatetide inhibits the β-catenin/TCF4 protein-protein interaction with an IC50 of <50 nM (pIC50 >7.3) in cell-free binding assays [1]. In contrast, LF3—the most widely cited small-molecule direct β-catenin/TCF4 antagonist—exhibits an IC50 of 1.65 µM in AlphaScreen and 1.82 µM in ELISA formats, representing approximately 33- to 36-fold lower potency . Similarly, PKF118-310, another small-molecule disruptor of the TCF4/β-catenin complex, shows an IC50 of 0.80 µM in cell-free binding assays, approximately 16-fold weaker than zolucatetide . This potency differential is consistent with the Helicon platform's engineered picomolar binding affinity achieved through backbone cyclization and unnatural amino acid incorporation [1].
| Evidence Dimension | Biochemical inhibition of β-catenin/TCF4 protein-protein interaction |
|---|---|
| Target Compound Data | IC50 <50 nM (pIC50 >7.3) |
| Comparator Or Baseline | LF3: IC50 1.65 µM (AlphaScreen), 1.82 µM (ELISA); PKF118-310: IC50 0.80 µM (cell-free binding assay) |
| Quantified Difference | ≥16-fold more potent than PKF118-310; ≥33-fold more potent than LF3 |
| Conditions | Cell-free protein-protein interaction binding assays; Guide to Pharmacology curated data for zolucatetide; published AlphaScreen, ELISA, and GST-fusion protein binding assay data for comparators |
Why This Matters
A >16-fold potency advantage at the level of target engagement translates to lower required exposure for equivalent target occupancy, reducing the risk of off-target effects due to mass-action-driven non-specific binding—critical for procurement decisions where biochemical potency is a gatekeeper for downstream cell-based and in vivo experimental design.
- [1] IUPHAR/BPS Guide to Pharmacology. Zolucatetide ligand page (Ligand ID: 14191). pIC50 >7.3 (IC50 <5×10⁻⁸ M) for β-catenin/TCF4 binding inhibition. View Source
